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Compound of Interest

Compound Name: 3-Methoxy-2-methylaniline

Cat. No.: B139353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxy-2-methylaniline, with the CAS number 19500-02-8, is an aromatic amine

derivative that serves as a versatile building block in organic synthesis. Its chemical structure,

featuring a methoxy and a methyl group on the aniline core, makes it a valuable precursor for

the synthesis of various heterocyclic compounds. This technical guide provides a

comprehensive overview of its chemical and physical properties, a detailed synthesis protocol,

safety information, and its applications in the synthesis of biologically relevant molecules such

as indoles and quinolines.[1][2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Methoxy-2-methylaniline is

presented in the table below for easy reference and comparison.
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Property Value Reference

CAS Number 19500-02-8 [3]

Molecular Formula C₈H₁₁NO [3]

Molecular Weight 137.18 g/mol [3][4]

Appearance
Colorless to light orange to

yellow clear liquid or solid
[5]

Melting Point 27-28 °C [3]

Boiling Point Not available

Solubility

Moderately soluble in organic

solvents, limited solubility in

water

[2]

InChI

InChI=1S/C8H11NO/c1-6-

7(9)4-3-5-8(6)10-2/h3-

5H,9H2,1-2H3

[4]

InChIKey
OPXLVWLFDKRYRB-

UHFFFAOYSA-N
[4]

SMILES CC1=C(C=CC=C1OC)N [4]

Synthesis Protocol
A general and efficient method for the synthesis of 3-Methoxy-2-methylaniline involves the

reduction of 2-methyl-3-nitroanisole.

Experimental Protocol: Synthesis of 3-Methoxy-2-methylaniline

Materials:

2-methyl-3-nitroanisole

5% Palladium on carbon (Pd/C)

Ethanol
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Hydrogen gas (H₂)

Diatomaceous earth

Procedure:

In a suitable reaction vessel, dissolve 2-methyl-3-nitroanisole in ethanol.

Carefully add a suspension of 5% palladium on carbon (wet) to the solution.

Stir the reaction mixture at room temperature under a hydrogen atmosphere for

approximately 3 hours.

Monitor the reaction progress by a suitable analytical method (e.g., TLC or LC-MS).

Upon completion, filter the reaction mixture through a pad of diatomaceous earth to remove

the palladium catalyst.

Concentrate the filtrate under reduced pressure to yield 3-Methoxy-2-methylaniline. The

product is typically obtained as a light purple oil with a quantitative yield.[6]

Starting Material

Reaction Workup Final Product

2-methyl-3-nitroanisole

Reduction

Dissolve in Ethanol

FiltrationReaction Mixture5% Pd/C, H₂, Ethanol Concentration
Filtrate

3-Methoxy-2-methylaniline
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Synthesis of 3-Methoxy-2-methylaniline.

Applications in Drug Development
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3-Methoxy-2-methylaniline is a key intermediate in the synthesis of heterocyclic scaffolds that

are prevalent in many biologically active compounds.[1][2] Notably, it is utilized in the

preparation of indoles, indazoles, and quinolines, which are known to possess a wide range of

pharmacological activities, including potential antiviral and neurochemical properties.[1]

Synthesis of Indole Derivatives
Indoles are a critical class of heterocyclic compounds found in numerous natural products and

pharmaceuticals. While specific protocols starting from 3-Methoxy-2-methylaniline are not

readily available in the provided search results, a general logical workflow for its use in indole

synthesis can be conceptualized based on established methods like the Fischer indole

synthesis or palladium-catalyzed cyclizations.

Reactants

Reaction Product3-Methoxy-2-methylaniline

Condensation

Aldehyde or Ketone

Cyclization
Intermediate

Substituted Indole
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General workflow for indole synthesis.

Synthesis of Quinoline Derivatives
Quinolines are another important class of nitrogen-containing heterocyclic compounds with

diverse biological activities, including antiviral properties.[1] Established methods for quinoline

synthesis, such as the Skraup, Doebner-von Miller, or Combes reactions, can be adapted to

use 3-Methoxy-2-methylaniline as the aniline component.
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Reactants

Reaction Product3-Methoxy-2-methylaniline
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General workflow for quinoline synthesis.

Safety and Handling
3-Methoxy-2-methylaniline is classified as harmful if swallowed.[4] Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical. Work should be conducted in a well-ventilated area or under a

chemical fume hood.

Safety Data Summary:

Hazard Statement GHS Classification Precautionary Statements

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth. P501: Dispose of

contents/container in

accordance with local

regulations.
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Conclusion
3-Methoxy-2-methylaniline is a valuable and versatile chemical intermediate with significant

potential in the fields of organic synthesis and drug discovery. Its utility as a precursor for the

synthesis of indoles and quinolines, coupled with the known biological activities of these

heterocyclic systems, underscores its importance for researchers and scientists in the

development of new therapeutic agents. Adherence to proper safety protocols is essential

when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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